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Introduction
Bromoxynil butyrate, with the IUPAC name 2,6-dibromo-4-cyanophenyl butanoate, is a post-

emergence herbicide used for the control of broadleaf weeds.[1][2] It belongs to the nitrile

herbicide group and acts by inhibiting photosynthesis and uncoupling mitochondrial oxidative

phosphorylation in plants.[3] In mammalian systems, bromoxynil butyrate is rapidly

metabolized, with its toxicity primarily attributed to the parent compound, bromoxynil.[1][3] This

technical guide provides a comprehensive overview of the core physicochemical properties of

bromoxynil butyrate, details the standard experimental protocols for their determination, and

visualizes key metabolic and toxicological pathways.

Core Physicochemical Properties
The physicochemical properties of bromoxynil butyrate are crucial for understanding its

environmental fate, transport, and toxicological profile. These properties have been determined

using internationally accepted standard protocols, primarily the OECD Guidelines for the

Testing of Chemicals.
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Property Value Source

Common Name Bromoxynil butyrate [1]

IUPAC Name
2,6-dibromo-4-cyanophenyl

butanoate
[1][4]

CAS Registry Number 3861-41-4 [1][5]

Molecular Formula C₁₁H₉Br₂NO₂ [6][7][8]

Molecular Weight 347.00 g/mol [5][6]

Chemical Structure
(2,6-dibromo-4-cyanophenyl)

butanoate
[9]

Table 2: Physical and Chemical Properties
Property Value Temperature (°C) Source

Melting Point
81–84 °C (Technical

Grade)
N/A [1]

86 °C (Pure) N/A [1]

Boiling Point
325 °C (Technical

Grade)
N/A [1]

353–356 °C (Pure) N/A [1][2]

Water Solubility 5.4 mg/L 20 [1]

Vapor Pressure 2.8 x 10⁻⁴ Pa 20 [1]

6.7 x 10⁻⁴ Pa 25 [1]

Octanol-Water

Partition Coefficient

(log Kow)

3.86 40 [1]

3.94 N/A [9]

Relative Density 1.75 20 [1]

Henry's Law Constant 1.80 x 10⁻² Pa m³/mol 20 [1]
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Experimental Protocols
The determination of the physicochemical properties of chemical substances like bromoxynil
butyrate follows standardized and validated methodologies to ensure accuracy and

reproducibility. The Organisation for Economic Co-operation and Development (OECD)

provides a set of internationally recognized guidelines for the testing of chemicals.

Melting and Boiling Point Determination
The melting and boiling points of bromoxynil butyrate are determined using standard

laboratory methods. A common technique for melting point determination involves placing a

small, purified sample in a capillary tube and heating it in a calibrated apparatus.[10] The

temperature range from the first appearance of liquid to the complete melting of the solid is

recorded.[10] For boiling point determination, the substance is heated, and the temperature at

which its vapor pressure equals the surrounding atmospheric pressure is measured.[11]

Water Solubility (OECD 105)
The water solubility of bromoxynil butyrate is determined according to OECD Guideline 105.

[12] This guideline describes two primary methods: the column elution method for substances

with low solubility and the flask method for substances with higher solubility.[12][13] Given

bromoxynil butyrate's low water solubility, the column elution method is generally more

appropriate. In this method, a column is packed with an inert carrier material coated with the

test substance. Water is then passed through the column at a slow, constant rate, and the

concentration of the substance in the eluted water is measured until saturation is reached.[13]

Vapor Pressure (OECD 104)
The vapor pressure of bromoxynil butyrate can be determined using methods outlined in

OECD Guideline 104. Several methods are available, including the dynamic method, static

method, and effusion method.[11] The choice of method depends on the expected vapor

pressure range. For a compound like bromoxynil butyrate with a low vapor pressure, the gas

saturation method (a dynamic method) is often employed.[14] In this method, a stream of inert

gas is passed over the substance at a known rate, and the amount of substance transported by

the gas is determined, from which the vapor pressure can be calculated.[14]

Octanol-Water Partition Coefficient (OECD 107, 117, 123)
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The octanol-water partition coefficient (Kow) is a critical parameter for assessing the

environmental partitioning and bioaccumulation potential of a substance. OECD provides

several guidelines for its determination:

OECD 107 (Shake Flask Method): This is the traditional method where the substance is

dissolved in a mixture of n-octanol and water.[1] The mixture is shaken until equilibrium is

reached, and the concentration of the substance in each phase is measured.[15]

OECD 117 (HPLC Method): This method uses high-performance liquid chromatography

(HPLC) to estimate the log Kow.[5][6] The retention time of the substance on a reverse-

phase column is compared to that of reference compounds with known log Kow values.[6]

OECD 123 (Slow-Stirring Method): This method is particularly suitable for highly lipophilic

substances and minimizes the formation of micro-emulsions that can interfere with accurate

measurements.[1] The two phases are stirred slowly over a longer period to reach

equilibrium.[1]

Signaling Pathways and Metabolism
Mechanism of Action in Plants
Bromoxynil, the active metabolite of bromoxynil butyrate, is a potent inhibitor of

photosynthesis in susceptible plants. It acts on Photosystem II (PSII) of the photosynthetic

electron transport chain.[16][17][18] Specifically, it binds to the D1 protein in PSII, blocking the

electron flow from quinone A (QA) to quinone B (QB).[17] This interruption of the electron

transport chain leads to a buildup of reactive oxygen species, causing rapid cellular damage,

chlorosis, and necrosis.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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